Cas no 61421-99-6 (4-Undecene-1,5,11-tricarboxylic acid)

• Product Name: 4-Undecene-1,5,11-tricarboxylic acid
• CAS No: 61421-99-6
• MF: C₁₄H₂₂O₆
• MW: 286.320885181427
• CID: 480097
• PubChem ID: 54558810
• Update Time: 2025-04-19

4-Undecene-1,5,11-tricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Undecene-1,5,11-tricarboxylic acid
• undec-4-ene-1,5,11-tricarboxylic acid
• 6-carboxy-5-tridecenedioic acid
• DTXSID60712197
• 61421-99-6

• Inchi： 1S/C14H22O6/c15-12(16)9-4-2-1-3-7-11(14(19)20)8-5-6-10-13(17)18/h8H,1-7,9-10H2,(H,15,16)(H,17,18)(H,19,20)
• InChI Key： ZPBNGTGYOARKQW-UHFFFAOYSA-N
• SMILES： OC(C(=CCCCC(=O)O)CCCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 286.14166
• Monoisotopic Mass: 286.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 12
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9